Cyanamide,(3-aminophenyl)methyl-

• Molecular Formula: C8H9N3
• Molecular Weight: 147.18 g/mol
• IUPAC Name: (3-aminophenyl)-methylcyanamide
• InChI: InChI=1S/C8H9N3/c1-11(6-9)8-4-2-3-7(10)5-8/h2-5H,10H2,1H3
• InChI Key: ZVAYQOGJOFBGSS-UHFFFAOYSA-N
• Canonical SMILES: CN(C#N)C1=CC=CC(=C1)N

Description

Cyanamide,(3-aminophenyl)methyl- is an organic compound characterized by the presence of a cyanamide group attached to a 3-aminophenyl moiety. This compound is part of the broader class of cyanamides, which are known for their unique nitrogen-carbon-nitrogen (NCN) connectivity. Cyanamides have a rich chemical history and are known for their diverse applications in synthetic chemistry, pharmaceuticals, and material science .

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of Cyanamide,(3-aminophenyl)methyl- typically involves the aminoalkylation of aryl thiourea. This process is base-mediated and involves the use of halides. The reaction is convenient, eco-friendly, and yields high amounts of the desired product . Another method involves the iron-mediated desulfurization of isothiocyanates under mild reaction conditions .

Industrial Production Methods

Industrial production of cyanamides often involves the hydrolysis of calcium cyanamide, which is prepared from calcium carbide via the Frank-Caro process . This method is widely used due to its efficiency and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

Cyanamide,(3-aminophenyl)methyl- undergoes various types of chemical reactions, including:

Oxidation: Cyanamides can be oxidized to form urea derivatives.

Reduction: Reduction reactions can convert cyanamides into amines.

Substitution: Cyanamides can undergo nucleophilic substitution reactions to form various substituted derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Such as hydrogen peroxide for oxidation reactions.

Reducing agents: Such as lithium aluminum hydride for reduction reactions.

Nucleophiles: Such as amines for substitution reactions.

Major Products Formed

The major products formed from these reactions include urea derivatives, amines, and various substituted cyanamides .

Scientific Research Applications

Cyanamide,(3-aminophenyl)methyl- has a wide range of scientific research applications:

Chemistry: Used in the synthesis of heterocycles and as a reagent in cycloaddition reactions.

Biology: Exhibits interesting biological activities and is used in the study of enzyme inhibition.

Medicine: Investigated for its potential use in pharmaceuticals due to its unique chemical properties.

Industry: Used in the production of polymers and as a precursor for various industrial chemicals.

Mechanism of Action

The mechanism of action of Cyanamide,(3-aminophenyl)methyl- involves its ability to act as both a nucleophile and an electrophile due to its NCN connectivity. This duality allows it to participate in a wide range of chemical reactions. The compound can interact with various molecular targets, including enzymes and receptors, leading to its diverse biological activities .

Comparison with Similar Compounds

Similar Compounds

Calcium cyanamide: Used as a fertilizer and in the production of other chemicals.

Dicyandiamide: Used in the production of melamine and as a curing agent for epoxy resins.

Melamine: Used in the production of plastics and laminates.

Uniqueness

Cyanamide,(3-aminophenyl)methyl- is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its ability to undergo a wide range of chemical reactions and its diverse applications in various fields make it a valuable compound in scientific research and industry .